methyl N-(3-chloro-2-methylphenyl)-beta-alanine

• Molecular Formula: C11H14ClNO2
• Molecular Weight: 227.69 g/mol
• IUPAC Name: 3-(3-chloro-N,2-dimethylanilino)propanoic acid
• InChI: InChI=1S/C11H14ClNO2/c1-8-9(12)4-3-5-10(8)13(2)7-6-11(14)15/h3-5H,6-7H2,1-2H3,(H,14,15)
• InChI Key: IKTJNFVGXDSHJZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)N(C)CCC(=O)O

Description

Methyl N-(3-chloro-2-methylphenyl)-beta-alanine is a useful research compound. Its molecular formula is C11H14ClNO2 and its molecular weight is 227.69 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1.00 g of 3-chloro-2-methylaniline was dissolved in 10 mL of hexamethylphosphoramide, and 1.80 g of sodium hydrogen carbonate and 1.19 g of methyl 3-bromopropionate sequentially were added thereto, followed by stirring at room temperature for 4 hours. To the reaction liquid was added water, followed by extraction with diisopropyl ether. The organic layer was washed with saturated brine, and then dried over anhydrous magnesium sulfate. The solvent was evaporated under reduced pressure, and the obtained residue was purified by silica gel column chromatography (hexane:ethyl acetate=95:5 to 85:25) to obtain 0.92 g of methyl N-(3-chloro-2-methylphenyl)-β-alanine.